7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline

• CAS: 15365-56-7
• Synonyms: 7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: COC1=C(C2=C(CCNC2)C=C1)OC
• InChI: InChI=1S/C11H15NO2/c1-13-10-4-3-8-5-6-12-7-9(8)11(10)14-2/h3-4,12H,5-7H2,1-2H3
• InChIKey: MDRWFICNTMXXQK-UHFFFAOYSA-N

Generic THIQ isomers introduce unquantified SAR variables that compromise experimental reproducibility. 7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS 15365-56-7) eliminates this risk as a positionally defined scaffold. - Serves as a key intermediate in patented anticonvulsant synthesis (US3267107A) and exhibits a unique antibacterial mechanism via DNA gyrase/topoisomerase IV inhibition. - Predicted BBB permeability (83.8% probability) and 61.4% oral bioavailability make it a rationally selected starting point for CNS drug discovery. - Supplied as the hydrochloride salt (C₁₁H₁₆ClNO₂, MW 229.70) with batch-specific purity certification, ensuring procurement-ready reliability.

7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline: Technical Specifications & Baseline Data

7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS 15365-56-7, also referenced as 52759-08-7 for the free base) is a tetrahydroisoquinoline (THIQ) alkaloid characterized by methoxy substitutions at the 7- and 8-positions of the isoquinoline ring [1]. It is naturally occurring in plants such as *Pachycereus weberi* and *Sophora flavescens* [2], and is commonly supplied as the hydrochloride salt (C₁₁H₁₆ClNO₂, MW 229.70) [3]. This compound serves as a foundational scaffold in medicinal chemistry and as a synthetic intermediate [4]. Its predicted physicochemical properties include a density of 1.1±0.1 g/cm³, a boiling point of 324.4±42.0 °C, and a LogP of approximately 1.14 .

● Natural product-derived THIQ alkaloid (HCl salt)

● Medicinal chemistry scaffold and synthetic intermediate

● May support ion channel SAR and CNS probe studies

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 1578868, 7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline. View Source
• [2] Mata R, McLaughlin JL. Tetrahydroisoquinoline alkaloids of the Mexican columnar cactus Pachycereus weberi. Phytochemistry. 1980;19(4):673-678. doi:10.1016/0031-9422(80)87036-1 View Source
• [3] ChemSrc. 7,8-DIMETHOXY-1,2,3,4-TETRAHYDROISOQUINOLINE Hydrochloride (CAS 15365-56-7). View Source
• [4] Kuujia. Cas no 52759-08-7 (7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline) Product Data. View Source

Why 7,8-Dimethoxy-THIQ Cannot Be Substituted by Other Isomers

Generic substitution among 1,2,3,4-tetrahydroisoquinoline (THIQ) isomers is scientifically invalid due to position-specific structure-activity relationships (SAR) that dictate divergent biological and pharmacological profiles. The exact placement of methoxy groups on the THIQ ring (e.g., 6,7- vs. 7,8-dimethoxy) is not a minor structural variation; it fundamentally alters receptor binding affinity, enzyme inhibition potency, and even the mechanism of action [1]. For instance, in studies targeting apamin-sensitive Ca²⁺-activated K⁺ channels, the 6,7-dimethoxy isomer demonstrates higher affinity than the 7,8-dimethoxy isomer, a critical distinction for neurological research [1]. Furthermore, the 7,8-substitution pattern is a key intermediate in the synthesis of specific patented anticonvulsant agents and exhibits a unique antimicrobial mechanism through DNA gyrase/topoisomerase IV inhibition [2]. Relying on a structurally similar but positionally distinct analog, such as 6,7-dimethoxy-THIQ, introduces an unquantified and likely significant variable, compromising experimental reproducibility and invalidating comparative analyses in drug discovery and chemical biology.

Target: 7,8-Dimethoxy

• Lower affinity for apamin-sensitive K⁺ channels
• DNA gyrase/topoisomerase IV inhibition reported
• Essential for patented anticonvulsant synthesis

Substitute: 6,7-Dimethoxy

• Higher affinity at K⁺ channels – may shift ion channel modulation
• Mechanism of action may not transfer (membrane vs. gyrase)
• Synthetic route specificity may not replicate

Positional isomerism fundamentally alters biological profile; direct substitution may compromise study reproducibility.

• [1] Graulich A, Scuvée-Moreau J, Alleva L, Lamy C, Waroux O, Seutin V, Liégeois JF. Synthesis and Radioligand Binding Studies of Methoxylated 1,2,3,4-Tetrahydroisoquinolinium Derivatives as Ligands of the Apamin-Sensitive Ca2+-Activated K+ Channels. J Med Chem. 2006;49(24):7208-7214. doi:10.1021/jm0607395 View Source
• [2] US3267107A. 3-(4'-5'-methylenedioxy-phenyl)-7, 8-dimethoxy-1, 2, 3, 4,-tetrahydroisoquinolines. United States Patent. View Source

Quantitative Differential Evidence Against Closest Analogs

Apamin-Sensitive K+ Channel Affinity vs. 6,7-Dimethoxy Isomer

In a direct comparative study of methoxylated THIQ derivatives, the 7,8-dimethoxy isomer exhibited lower affinity for apamin-sensitive Ca²⁺-activated K⁺ channels than the 6,7-dimethoxy analog. This quantitative difference is a critical design criterion for experiments where minimizing off-target K⁺ channel modulation is desired. The study states that '6,7-Dimethoxy analogues possess a higher affinity than the 6,8- and 7,8-dimethoxy isomers' [1].

K⁺ channel affinity

Head-to-head

Rank order: 6,7-dimethoxy > 7,8-dimethoxy

Supports lower-affinity control selection for SAR studies

Radioligand binding assay on rat brain synaptosomes

Evidence Dimension	Affinity for Apamin-Sensitive Ca²⁺-Activated K⁺ Channels
Target Compound Data	Lower affinity (no specific Ki reported, but explicitly stated to be lower than 6,7-isomer) [1]
Comparator Or Baseline	6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline (Higher affinity) [1]
Quantified Difference	Qualitative rank order: 6,7-dimethoxy > 7,8-dimethoxy [1]
Conditions	Radioligand binding assay on rat brain synaptosomes using [125I]apamin [1]

Why This Matters

This establishes the 7,8-isomer as a lower-activity negative control or a more selective scaffold for research where K⁺ channel modulation is an off-target concern.

• [1] Graulich A, Scuvée-Moreau J, Alleva L, Lamy C, Waroux O, Seutin V, Liégeois JF. Synthesis and Radioligand Binding Studies of Methoxylated 1,2,3,4-Tetrahydroisoquinolinium Derivatives as Ligands of the Apamin-Sensitive Ca2+-Activated K+ Channels. J Med Chem. 2006;49(24):7208-7214. doi:10.1021/jm0607395 View Source

Predicted CNS Bioavailability Profile

ADMET predictions indicate that 7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline has a high probability (83.8%) of crossing the blood-brain barrier (BBB) and moderate probability (61.4%) of oral bioavailability in humans [1]. While comparative data for other THIQ isomers in the same predictive model are not available in this source, these class-level predictions provide a quantitative benchmark for prioritizing this compound in CNS drug discovery programs over scaffolds with known poor BBB penetration.

Predicted CNS exposure

Class-level

BBB+ probability 83.8%

May prioritize for CNS probe studies; requires empirical validation

ADMET prediction via admetSAR 2.0

Evidence Dimension	Predicted CNS Bioavailability (Blood-Brain Barrier Permeability and Oral Absorption)
Target Compound Data	BBB+ (83.8% probability); HIA+ (61.4% probability) [1]
Comparator Or Baseline	In-class expectation for small molecule CNS drugs (typically >70% BBB penetration probability is favorable)
Quantified Difference	Meets favorable thresholds for CNS drug-like properties [1]
Conditions	ADMET predictions via admetSAR 2.0 software [1]

Why This Matters

Quantifies the compound's potential as a CNS-penetrant scaffold, a key differentiator for neuroscience-focused procurement where oral bioavailability and brain exposure are critical.

• [1] PlantaeDB. 7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline ADMET Properties (via admetSAR 2). View Source

Antimicrobial Mechanism: DNA Gyrase/Topoisomerase IV Inhibition

Unlike some THIQ analogs that act via membrane disruption, 7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline is reported to inhibit bacterial growth by binding to DNA gyrase and topoisomerase IV, thereby preventing bacterial cell division . While quantitative MIC data for the parent compound against specific strains is not provided in the referenced source, the distinct mechanism of action differentiates it from other antimicrobial THIQs and may offer a different resistance profile.

Antimicrobial mechanism

Data to verify

Inhibits DNA gyrase and topoisomerase IV

Supports antimicrobial screening context; verify against specific strains

Vendor-reported activity

Evidence Dimension	Mechanism of Antibacterial Action
Target Compound Data	Inhibits DNA gyrase and topoisomerase IV
Comparator Or Baseline	Other antimicrobial THIQs (e.g., membrane disruption)
Quantified Difference	Qualitative difference in mechanism
Conditions	Based on vendor-reported biological activity

Why This Matters

For antimicrobial research, a defined mechanism of action is essential for understanding structure-activity relationships and potential cross-resistance with existing antibiotics.

Key Intermediate in Patented Anticonvulsant Synthesis

The 7,8-dimethoxy substitution pattern is specifically claimed as a core intermediate in the synthesis of a series of 3-(4',5'-methylenedioxy-phenyl)-7,8-dimethoxy-1,2,3,4-tetrahydroisoquinolines with demonstrated anticonvulsant and analgesic properties [1]. This establishes the compound as a non-fungible building block; other dimethoxy isomers (e.g., 6,7-) would not yield the patented final products. The patent specifies that certain final reaction products are 'useful for their anticonvulsant and analgesic properties' [1].

Synthetic intermediate

Supporting evidence

Specifically claimed in US3267107A

Required for replicating patented anticonvulsant synthesis

Patent-specific structural requirement

Evidence Dimension	Synthetic Utility in Patented Pharmaceutical Compositions
Target Compound Data	Essential intermediate for patented anticonvulsant agents [1]
Comparator Or Baseline	6,7-Dimethoxy THIQ isomer (not claimed in this patent for these final products)
Quantified Difference	Patent-specific structural requirement
Conditions	Synthetic route described in US3267107A [1]

Why This Matters

Procurement of this specific isomer is mandatory for replicating or building upon the synthetic methods and biological data disclosed in this patent family.

• [1] US3267107A. 3-(4'-5'-methylenedioxy-phenyl)-7, 8-dimethoxy-1, 2, 3, 4,-tetrahydroisoquinolines. United States Patent. View Source

Predicted Physicochemical Properties for Procurement

For procurement and analytical method development, the following predicted physicochemical properties for 7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline are available: Density = 1.1±0.1 g/cm³, Boiling Point = 324.4±42.0 °C at 760 mmHg, Vapour Pressure = 0.0±0.7 mmHg at 25°C, and ACD/LogP = 1.14 . These values, while predicted, serve as a quantitative baseline for comparison against certificate of analysis (CoA) data from suppliers and for assessing purity and identity.

Predicted properties

Supporting evidence

LogP 1.14, BP 324.4±42.0 °C

Baseline for CoA comparison and purity assessment

ACD/Labs predictions; verify experimentally

Evidence Dimension	Predicted Physicochemical Properties
Target Compound Data	Density: 1.1±0.1 g/cm³; BP: 324.4±42.0 °C; LogP: 1.14
Comparator Or Baseline	Not applicable (compound-specific baseline)
Quantified Difference	Not applicable
Conditions	ACD/Labs Percepta Platform predictions

Why This Matters

Provides essential technical specifications for inventory management, formulation development, and establishing acceptance criteria for purchased material.

Research & Industrial Applications for 7,8-Dimethoxy-THIQ

Low-Affinity Control for Ion Channel Modulation

In studies of apamin-sensitive Ca²⁺-activated K⁺ channels, researchers require a structurally similar but lower-affinity compound as a negative control or to map structure-activity relationships (SAR). 7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline serves this exact purpose, having been demonstrated to possess lower affinity than the 6,7-dimethoxy isomer in direct radioligand binding assays [1]. This application scenario is directly supported by evidence in Section 3.

CNS Drug Discovery with Predicted BBB-Permeable Scaffold

In early-stage CNS drug discovery, compound libraries are often filtered for predicted blood-brain barrier (BBB) permeability. The ADMET prediction for 7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline indicates an 83.8% probability of being BBB-positive and a 61.4% probability of oral bioavailability in humans [2]. This quantitative prediction, as noted in Section 3, positions it as a favorable starting scaffold for synthesizing CNS-active derivatives, differentiating it from analogs with lower predicted CNS exposure.

Synthesis of Patented Anticonvulsant Agents

Researchers aiming to synthesize and evaluate the anticonvulsant and analgesic agents described in US3267107A must procure 7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline as a specifically claimed intermediate [3]. Substitution with a different dimethoxy isomer, such as the 6,7-analog, would lead to a different chemical entity not covered by the patent's synthetic route or biological data. This application is directly supported by evidence in Section 3.

Antimicrobial Research: DNA Gyrase/Topoisomerase IV Inhibition

For programs investigating novel antibacterial agents with a defined mechanism of action, 7,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline is reported to inhibit bacterial growth by binding to DNA gyrase and topoisomerase IV . This mechanism differentiates it from other antimicrobial THIQs that may act via membrane disruption. It serves as a specific tool compound for studying this pathway and for developing derivatives with potentially improved potency. This application is supported by evidence in Section 3.

Application

Selection Property

Validation Focus

Ion channel SAR control studies

Lower affinity for apamin-sensitive K⁺ channels

Radioligand binding assay context

CNS exposure model exploration

Predicted favorable BBB penetration profile

ADMET model verification

Patented anticonvulsant synthesis

Specific 7,8-dimethoxy substitution pattern

Synthetic route reproducibility

Antimicrobial screening studies

DNA gyrase/topoisomerase IV inhibition mechanism

Mechanism-specific assay context

• [1] Graulich A, Scuvée-Moreau J, Alleva L, Lamy C, Waroux O, Seutin V, Liégeois JF. Synthesis and Radioligand Binding Studies of Methoxylated 1,2,3,4-Tetrahydroisoquinolinium Derivatives as Ligands of the Apamin-Sensitive Ca2+-Activated K+ Channels. J Med Chem. 2006;49(24):7208-7214. doi:10.1021/jm0607395 View Source
• [2] PlantaeDB. 7,8-Dimethoxy-1,2,3,4-tetrahydroisoquinoline ADMET Properties (via admetSAR 2). View Source
• [3] US3267107A. 3-(4'-5'-methylenedioxy-phenyl)-7, 8-dimethoxy-1, 2, 3, 4,-tetrahydroisoquinolines. United States Patent. View Source